4-(Cyclopentylmethoxy)-3-methylaniline

• IUPAC Name: 4-(cyclopentylmethoxy)-3-methylaniline
• InChI: InChI=1S/C13H19NO/c1-10-8-12(14)6-7-13(10)15-9-11-4-2-3-5-11/h6-8,11H,2-5,9,14H2,1H3
• InChI Key: BJJKDKPGCKDYPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)OCC2CCCC2
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

“4-(Cyclopentylmethoxy)-3-methylaniline” is a chemical compound with the molecular formula C12H17NO and a molecular weight of 191.27. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of “4-(Cyclopentylmethoxy)-3-methylaniline” consists of a cyclopentylmethoxy group attached to the 4-position of an aniline ring. The InChI code for this compound is 1S/C12H17NO/c13-11-5-7-12(8-6-11)14-9-10-3-1-2-4-10/h5-8,10H,1-4,9,13H2.

Scientific Research Applications

Toxicology Studies

• Studies on compounds like 2,4-D (a related chlorophenoxy compound) have explored their toxicological effects, particularly focusing on their potential association with various cancers such as non-Hodgkins lymphoma, Hodgkin’s disease, leukemia, and soft-tissue sarcoma. Despite the epidemiological suggestions of increased risks, toxicological studies in rodents have not shown evidence of carcinogenicity, leading regulatory agencies to consider these compounds as not likely to be carcinogenic (Stackelberg, 2013).

Antimicrobial Activities

• The antimicrobial activity of monoterpenes like p-Cymene, which may relate to the structural or functional group analogies with 4-(Cyclopentylmethoxy)-3-methylaniline, has been widely investigated. p-Cymene exhibits a range of biological activities including antimicrobial effects, highlighting the potential of structurally similar compounds in treating communicable diseases and in biomedical applications (Marchese et al., 2017).

Heterocyclic Synthesis

• The chemistry of 4-(dicyanomethylene)-3-methyl-1-phenyl-2-pyrazoline-5-ones, which share a similar complex structure with 4-(Cyclopentylmethoxy)-3-methylaniline, has been explored for the synthesis of various heterocyclic compounds. These studies demonstrate the versatility of such compounds as building blocks for creating a wide range of heterocyclic derivatives, which could have numerous applications in medicinal chemistry and material science (Gomaa & Ali, 2020).

Environmental Toxicology

• Research on the environmental impact and toxicology of related compounds, such as cyanides and chlorophenoxy herbicides, provides insights into the potential environmental and health risks associated with the use and exposure to these chemicals. Understanding their toxicity, mechanisms of action, and environmental persistence is crucial for assessing the risks and benefits of their use in various applications (Egekeze & Oehme, 1980; Bedoux et al., 2012).

Mechanism of Action

The mechanism of action of “4-(Cyclopentylmethoxy)-3-methylaniline” is not specified as it is likely dependent on the specific application or research context.

Safety and Hazards

While specific safety data for “4-(Cyclopentylmethoxy)-3-methylaniline” is not available, it’s important to handle all chemicals with appropriate safety measures. This includes wearing protective equipment and following proper disposal procedures.